Cas no 2193058-71-6 (1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine)

• Product Name: 1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine
• CAS No: 2193058-71-6
• MF: C₁₀H₂₀N₄
• MW: 196.292601585388
• CID: 6258620
• PubChem ID: 165603818
• Update Time: 2025-06-08

1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine
• EN300-1693262
• 2193058-71-6
• 1-[(3-tert-butyl-3H-diazirin-3-yl)methyl]piperazine

• Inchi： 1S/C10H20N4/c1-9(2,3)10(12-13-10)8-14-6-4-11-5-7-14/h11H,4-8H2,1-3H3
• InChI Key： MOMHRKVTFDVOSV-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CC1(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 196.16879665g/mol
• Monoisotopic Mass: 196.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40Ų

Additional information on 1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine

Recent Advances in the Application of 1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine (CAS: 2193058-71-6) in Chemical Biology and Drug Discovery

The compound 1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine (CAS: 2193058-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This diazirine-containing molecule serves as a critical tool in photoaffinity labeling (PAL), a technique widely employed for studying protein-ligand interactions, target identification, and drug discovery. The tert-butyl diazirine moiety enables covalent crosslinking upon UV irradiation, while the piperazine group enhances solubility and provides a handle for further chemical modifications.

Recent studies have highlighted the compound's utility in probing complex biological systems. A 2023 publication in Journal of Medicinal Chemistry demonstrated its successful incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules for targeted protein degradation studies. The researchers utilized 2193058-71-6 as a photoreactive warhead to capture transient interactions between the E3 ligase and target proteins, providing unprecedented insights into the molecular mechanisms of protein degradation.

In drug discovery, this compound has shown particular promise in the development of covalent inhibitors. A team from Harvard Medical School recently reported (2024, Nature Chemical Biology) the use of 1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine derivatives to develop selective kinase inhibitors. The diazirine group allowed for irreversible binding confirmation through photoactivation, while the piperazine moiety contributed to improved pharmacokinetic properties. This dual functionality addresses one of the major challenges in covalent drug development - balancing reactivity with selectivity.

The synthetic versatility of 2193058-71-6 has also been explored in chemical proteomics. A groundbreaking study published in Cell Chemical Biology (2023) described its use in creating activity-based probes for mapping enzyme active sites in live cells. The researchers developed a library of probes by conjugating the diazirine-piperazine scaffold with various pharmacophores, enabling comprehensive profiling of enzyme families in their native cellular environment.

From a structural perspective, computational modeling studies have revealed that the tert-butyl group in 2193058-71-6 provides optimal steric shielding of the reactive carbene intermediate formed upon photolysis. This property significantly improves the compound's stability and reaction specificity compared to earlier diazirine derivatives. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) demonstrated that the piperazine ring adopts favorable conformations for interacting with biological targets while maintaining the diazirine group in an orientation conducive to efficient crosslinking.

Looking forward, researchers are exploring novel applications of 1-(3-tert-butyl-3H-diazirin-3-yl)methylpiperazine in emerging areas such as targeted protein degradation, chemoproteomics, and covalent drug discovery. Its unique combination of photoreactivity, synthetic accessibility, and favorable physicochemical properties positions this compound as a valuable tool for advancing our understanding of biological systems and accelerating drug development efforts. Future directions may include the development of isotopically labeled versions for mass spectrometry-based studies and the creation of bifunctional probes for studying protein-protein interactions.